Cas no 3002499-52-4 (Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol)

• Product Name: Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol
• CAS No: 3002499-52-4
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 6797249
• PubChem ID: 171366156
• Update Time: 2025-05-19

Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol
• 3002499-52-4

• Inchi： 1S/C13H14OS/c1-8-2-5-11-10(6-8)7-12(15-11)13(14)9-3-4-9/h2,5-7,9,13-14H,3-4H2,1H3
• InChI Key： QQQQVYCMQRJFKN-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C=C1C(C1CC1)O

Computed Properties

• Exact Mass: 218.07653624g/mol
• Monoisotopic Mass: 218.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol

Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol (CAS No. 3002499-52-4): A Comprehensive Overview

Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol, identified by its CAS number 3002499-52-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benZo[b]thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a cyclopropyl group and a methyl-substituted benZo[b]thiophene core, make it a promising candidate for further investigation.

The benZo[b]thiophene scaffold is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. It is characterized by a benzene ring fused with a thiophene ring, which imparts unique electronic and steric properties to the molecule. The addition of a cyclopropyl group to the benZo[b]thiophene structure enhances its molecular complexity and can influence its biological activity. Specifically, the cyclopropyl group can act as a rigid substituent, affecting the conformation and interactions of the molecule with biological targets.

5-methylbenZo[b]thiophen-2-yl)methanol is a key functional moiety in this compound that contributes to its potential therapeutic effects. The methanol group introduces a hydroxyl functionality, which can participate in hydrogen bonding interactions with biological receptors. This feature is particularly relevant in drug design, as hydrogen bonding plays a crucial role in the binding affinity and specificity of drug molecules. Additionally, the methyl group at position 5 of the benZo[b]thiophene ring can influence the electronic distribution within the molecule, further modulating its biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of benZo[b]thiophene derivatives in developing novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anti-cancer, and anti-depressant applications. The structural features of Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol make it an interesting candidate for further exploration in these areas.

In particular, studies have indicated that benZo[b]thiophene derivatives can interact with specific enzymes and receptors involved in disease pathways. The cyclopropyl group, in particular, has been shown to enhance binding affinity in certain cases due to its rigid structure, which can stabilize the interaction with biological targets. This property is highly valuable in drug design, as it can lead to more potent and selective therapeutic agents.

The methanol group in Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol also plays a significant role in its pharmacological profile. Hydroxyl groups are known to participate in hydrogen bonding, which can improve the solubility and bioavailability of drug molecules. Additionally, they can influence the metabolic stability of the compound, affecting its duration of action and overall efficacy.

Current research efforts are focused on synthesizing and evaluating new derivatives of benZo[b]thiophene to identify novel therapeutic candidates. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process. These approaches have already led to promising results for various compounds within this class.

The potential applications of Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol extend beyond traditional pharmaceutical uses. It has shown promise as a building block for more complex molecules in drug development pipelines. Its unique structural features make it a versatile intermediate that can be modified to target specific disease pathways.

In conclusion, Cyclopropyl(5-methylbenZo[b]thiophen-2-yl)methanol (CAS No. 3002499-52-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its combination of a cyclopropyl group and a methyl-substituted benZo[b]thiophene core makes it an intriguing candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and develop innovative drug design strategies, compounds like this one will play a crucial role in advancing medical treatments.